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Compound of Interest

Compound Name:
4-nitro-1H-pyrrole-2-carboxylic

Acid

Cat. No.: B1310894 Get Quote

SMILES Notation: O=C(O)c1cc(nc1)--INVALID-LINK--[O-]

This technical guide provides a comprehensive overview of 4-nitro-1H-pyrrole-2-carboxylic
acid, a heterocyclic compound with potential applications in the fields of agrochemicals and

pharmaceuticals. Due to the limited availability of in-depth experimental data and established

signaling pathways directly pertaining to this specific molecule in publicly accessible literature,

this guide will also draw upon methodologies and data from closely related nitropyrrole

derivatives to illustrate relevant experimental protocols and potential biological activities.

Physicochemical Properties
While detailed experimental data for 4-nitro-1H-pyrrole-2-carboxylic acid is sparse, its basic

properties can be derived from its chemical structure and information available in chemical

databases.
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Property Value

Molecular Formula C₅H₄N₂O₄

Molecular Weight 156.10 g/mol

IUPAC Name 4-nitro-1H-pyrrole-2-carboxylic acid

CAS Number 5930-93-8

SMILES O=C(O)c1cc(nc1)--INVALID-LINK--[O-]

Synthesis and Characterization
A definitive, detailed experimental protocol for the synthesis of 4-nitro-1H-pyrrole-2-
carboxylic acid is not readily available in peer-reviewed literature. However, the synthesis of

nitropyrrole carboxylic acids generally involves the nitration of a pyrrole-2-carboxylic acid

precursor. The following is a generalized, illustrative protocol based on common organic

synthesis techniques for similar compounds.

Illustrative Synthesis Workflow
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Caption: Generalized workflow for the synthesis of 4-nitro-1H-pyrrole-2-carboxylic acid.

Experimental Protocol (Illustrative)
1. Nitration of a Pyrrole-2-carboxylate Ester:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1310894?utm_src=pdf-body
https://www.benchchem.com/product/b1310894?utm_src=pdf-body
https://www.benchchem.com/product/b1310894?utm_src=pdf-body-img
https://www.benchchem.com/product/b1310894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A solution of a suitable pyrrole-2-carboxylate ester in a strong acid, such as concentrated

sulfuric acid, is cooled to 0-5 °C.

A nitrating agent, typically a mixture of nitric acid and sulfuric acid, is added dropwise while

maintaining the low temperature to control the exothermic reaction.

The reaction mixture is stirred for a specified period until the reaction is complete, as

monitored by thin-layer chromatography (TLC).

The mixture is then carefully poured onto ice, and the resulting precipitate (the nitrated ester)

is collected by filtration, washed with water until neutral, and dried.

2. Hydrolysis of the Nitrated Ester:

The crude 4-nitro-1H-pyrrole-2-carboxylate ester is suspended in an aqueous solution of a

base (e.g., sodium hydroxide) or an acid (e.g., hydrochloric acid).

The mixture is heated under reflux until the ester is fully hydrolyzed, which can be monitored

by TLC.

After cooling, the solution is acidified with a strong acid (if a basic hydrolysis was performed)

to precipitate the carboxylic acid.

The solid product, 4-nitro-1H-pyrrole-2-carboxylic acid, is collected by filtration, washed

with cold water, and purified, typically by recrystallization from a suitable solvent.

Characterization: The final product would be characterized using standard analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared

(IR) spectroscopy, and Mass Spectrometry (MS) to confirm its structure and purity.

Potential Biological Activities
While specific quantitative data for 4-nitro-1H-pyrrole-2-carboxylic acid is not widely

published, related nitropyrrole compounds have demonstrated a range of biological activities.

These activities suggest potential areas of application for the title compound.

Antimicrobial Activity
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Nitropyrrole derivatives have been investigated for their antibacterial and antifungal properties.

[1][2] The nitro group is a known pharmacophore that can contribute to antimicrobial effects.[3]

Illustrative Antimicrobial Screening Protocol:

A common method for assessing antimicrobial activity is the determination of the Minimum

Inhibitory Concentration (MIC) using a broth microdilution assay.

Prepare serial dilutions of
4-nitro-1H-pyrrole-2-carboxylic acid

Inoculate with standardized
bacterial/fungal suspension

Incubate under
appropriate conditions

Determine MIC
(lowest concentration with no visible growth)

Click to download full resolution via product page

Caption: A typical workflow for determining the Minimum Inhibitory Concentration (MIC) of a

compound.

Table of Illustrative Antimicrobial Activity (for related nitropyrrole derivatives):

Compound Organism MIC (µg/mL) Reference

Pyrrolomycin

derivative

Staphylococcus

aureus
- [4]

Pyrrolomycin

derivative

Mycobacterium

tuberculosis
0.7 [4]

Nitropyrrole

compound
Escherichia coli - [1]

Nitropyrrole

compound

Pseudomonas

aeruginosa
- [5]

Note: Specific MIC values for 4-nitro-1H-pyrrole-2-carboxylic acid are not available in the

cited literature. The table demonstrates how such data would be presented.

Antiviral Activity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC429290/
https://www.mdpi.com/1422-0067/25/23/12873
https://pmc.ncbi.nlm.nih.gov/articles/PMC9230682/
https://www.benchchem.com/product/b1310894?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC11640851/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11640851/
https://pmc.ncbi.nlm.nih.gov/articles/PMC429290/
https://www.mdpi.com/2079-6382/9/6/292
https://www.benchchem.com/product/b1310894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Some sources suggest that 4-nitro-1H-pyrrole-2-carboxylic acid has been patented for use

as a virus inhibitor.[6] However, specific data from these patents or other studies is not readily

available. The general approach to screen for antiviral activity is outlined below.

Illustrative Antiviral Screening Protocol:

A common method is the plaque reduction assay or a cell-based assay measuring the inhibition

of viral replication.

Cell Culture: A suitable host cell line is cultured in microtiter plates.

Infection: The cells are infected with a specific virus in the presence of varying

concentrations of the test compound.

Incubation: The plates are incubated to allow for viral replication.

Quantification: The extent of viral replication is quantified, for example, by measuring the

cytopathic effect, the amount of viral antigen, or the activity of a viral enzyme.

Data Analysis: The concentration of the compound that inhibits viral replication by 50%

(EC₅₀) is calculated.

Acaricidal and Insecticidal Activity
4-nitro-1H-pyrrole-2-carboxylic acid is reported to have acaricidal activity against ticks and

insects.[6] The evaluation of such activity typically involves direct application or feeding assays.

Illustrative Insecticidal Assay Protocol:

Test Organism: A target insect species (e.g., cotton leafworm, Spodoptera littoralis) is used.

[7][8]

Compound Application: The compound is applied, for instance, by topical application to the

insect's body or by incorporating it into their diet.

Observation: The insects are observed over a period of time, and mortality rates are

recorded at different compound concentrations.
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Data Analysis: The lethal concentration required to kill 50% of the test population (LC₅₀) is

determined.

Signaling Pathways and Mechanism of Action
Currently, there is no information available in the public domain regarding the specific signaling

pathways modulated by 4-nitro-1H-pyrrole-2-carboxylic acid or its precise mechanism of

action. For many antimicrobial nitropyrroles, the mode of action is thought to involve the

generation of reactive nitrogen species within the target cell, leading to oxidative stress and cell

death.[3] However, this has not been experimentally verified for the title compound.

Conclusion
4-nitro-1H-pyrrole-2-carboxylic acid is a molecule of interest with potential applications in

agriculture and medicine, as suggested by its reported acaricidal, insecticidal, and antiviral

properties.[6] However, a significant gap exists in the publicly available scientific literature

regarding detailed experimental protocols for its synthesis and comprehensive quantitative data

on its biological activities. The information on related nitropyrrole derivatives provides a

valuable framework for the potential methodologies that could be employed to further

investigate this compound. Future research should focus on elucidating its synthesis,

thoroughly characterizing its biological activity profile, and determining its mechanism of action

to fully realize its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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